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Compound of Interest

Compound Name: 6-Acetylbenzothiazole

Cat. No.: B010754

Technical Guide: 6-Acetylbenzothiazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information for 6-
Acetylbenzothiazole, a heterocyclic organic compound of interest in chemical synthesis and
research. Due to its status as a specialized chemical, this document focuses on its
identification, structural properties, and potential synthetic approaches, as direct commercial
sourcing and extensive experimental data are not readily available.

Chemical Identification and Properties

6-Acetylbenzothiazole, systematically named 1-(1,3-benzothiazol-6-yl)ethan-1-one, is a
derivative of benzothiazole. While a specific CAS number is not listed in major public chemical
databases, its molecular structure and properties can be defined.

Table 1: Chemical Identifiers and Properties for 1-(1,3-benzothiazol-6-yl)ethan-1-one
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Property Value Source

1-(1,3-benzothiazol-6-yl)ethan-

Systematic Name Lone PubChem
Molecular Formula CoH7NOS PubChem[1]
Molecular Weight 177.22 g/mol

Monoisotopic Mass 177.02484 Da PubChem[1]

KHIQJRVZQJFYKD-
InChl Key PubChem[1]
UHFFFAOYSA-N

CC(=0)C1=CC2=C(C=C1)N=
SMILES s PubChem[1]

Commercial Availability and Supplier Information

As of late 2025, 6-Acetylbenzothiazole is not readily available from major chemical suppliers
as a stock item. Researchers interested in this compound will likely need to pursue custom
synthesis. For reference, related and more common benzothiazole derivatives that are
commercially available include:

2-Amino-6-methylbenzothiazole: CAS No. 2536-91-6[2][3][4][5][6][7]

6-Methylbenzothiazole: CAS No. 2942-15-6[8][9]

Benzothiazole-6-carboxylic acid: CAS No. 3622-35-3[10][11]

2-Amino-6-hydroxybenzothiazole: CAS No. 26278-79-5[12]

These compounds can be sourced from suppliers such as Sigma-Aldrich[6][11][12], Tokyo
Chemical Industry (TCI)[2], and others listed on platforms like Echemi and ChemicalBook.[5][9]

Synthesis and Experimental Protocols

Detailed experimental protocols for the direct synthesis of 6-Acetylbenzothiazole are not
widely published. However, general methods for the synthesis of the benzothiazole core and its
derivatives are well-established and can be adapted.
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General Synthetic Approach

The synthesis of substituted benzothiazoles often involves the condensation and cyclization of
an appropriately substituted 2-aminothiophenol with a carboxylic acid, aldehyde, or acyl
chloride. For 6-Acetylbenzothiazole, a plausible synthetic route would involve a Friedel-Crafts
acylation of a pre-formed benzothiazole ring or the use of a starting material already containing
the acetyl group, such as 4-amino-3-mercaptoacetophenone.

Diagram 1: Generalized Synthetic Workflow for Substituted Benzothiazoles

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b010754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Starting Materials

Substituted Acyl Chloride, Aldehyde,
2-Aminothiophenol or Carboxylic Acid

Reaction & Work

Condensation &
Intramolecular Cyclization

Purification
(e.g., Recrystallization,
Chromatography)

Product

Substituted

Benzothiazole

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Identify Target Compound
(6-Acetylbenzothiazole)

;

Literature Search
(CAS, Suppliers, Synthesis)

Is Compound Available?

Develop Synthetic Route

Procure from Supplier

Synthesize & Purify Compound

Characterize Compound
(NMR, MS, etc.)

Biological Screening
& Assay Development

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b010754?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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